Cas no 1004212-14-9 ((2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1004212-14-9
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• MDL: MFCD05364136
• CID: 4675550
• Update Time: 2025-10-29

(2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• (E)-1-(3-chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD05364136
• Inchi： 1S/C14H11ClOS/c1-10-7-8-17-14(10)6-5-13(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b6-5+
• InChI Key： RTGBMULWAVUYNV-AATRIKPKSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C=C/C1=C(C)C=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 45.3

Additional information on (2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1004212-14-9)

Chemical Structure and Properties

(2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one, commonly referred to by its CAS number 1004212-14-9, is a complex organic compound with a unique molecular structure. This compound belongs to the class of aromatic heterocycles, characterized by the presence of a thiophene ring and a ketone group. The molecule's structure includes a chloroarene moiety, which contributes to its chemical reactivity and potential applications in various fields.

The compound's structure is notable for its conjugated system, which enhances its stability and reactivity. The thiophene ring, substituted with a methyl group at the 3-position, plays a significant role in determining the compound's electronic properties. The ketone group at the 1-position further adds to the molecule's functional diversity, making it a valuable substrate in organic synthesis.

Synthesis and Applications

The synthesis of (2E)-1-(3-Chlorophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one involves multi-step organic reactions, often utilizing coupling agents and transition metal catalysts. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

This compound has found applications in various areas of chemistry, including pharmaceuticals, agrochemicals, and materials science. Its aromatic heterocyclic framework makes it an ideal candidate for designing bioactive molecules. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer progression.

Recent Research Findings

In recent studies, (CAS No. 1004212-14-9) has been investigated for its role in drug design. Researchers have reported that this compound exhibits promising anti-proliferative activity against several cancer cell lines. The presence of the chloroarene group enhances the molecule's ability to interact with specific cellular targets, making it a valuable lead compound for anti-cancer drug development.

Additionally, this compound has been utilized in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent breakthroughs in material science have highlighted the potential of this compound as a building block for high-performance electronic devices.

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